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Compound of Interest

Compound Name: AZD1390

Cat. No.: B605744 Get Quote

Essential Safety Guide for Handling AZD1390
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling AZD1390. Adherence to these procedures is essential to

ensure personal safety and maintain a secure laboratory environment. AZD1390 is a highly

potent, brain-penetrant Ataxia-Telangiectasia Mutated (ATM) kinase inhibitor, necessitating

stringent handling protocols.[1][2]

Hazard Identification and Classification
According to the Safety Data Sheet (SDS), AZD1390 is classified with the following hazards.[3]

It is crucial to understand these risks before beginning any work.

Hazard Class GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[3]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[3]
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Signal Word: Warning[3]

Personal Protective Equipment (PPE) Requirements
A comprehensive PPE strategy is mandatory for all personnel handling AZD1390. The

following equipment must be used to prevent exposure through inhalation, skin, or eye contact.

[3][4]

Protection Type Specific Equipment
Standard/Specificati

on
Key Considerations

Hand Protection

Double Gloving: Two

pairs of

chemotherapy-rated,

powder-free nitrile

gloves.[5][6]

Tested to ASTM

D6978 standard.[4]

Change outer gloves

immediately upon

contamination. Do not

reuse disposable

gloves.[5][6]

Body Protection
Impervious Laboratory

Gown

Resistant to chemical

permeation; solid

front, long-sleeved

with tight-fitting cuffs.

[3][5]

Gown must be

disposed of as

hazardous waste after

use or if

contaminated.

Eye Protection
Safety Goggles with

Side-Shields
ANSI Z87.1 compliant.

Must be worn at all

times when AZD1390

is handled, even

within a fume hood.[3]

[5]

Respiratory Protection
N95 Respirator or

higher
NIOSH-approved.

Required when

handling the

compound as a

powder outside of a

certified containment

system (e.g., fume

hood) to prevent

aerosol inhalation.[5]
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Safe Handling and Operational Protocol
All handling of AZD1390, particularly weighing the solid form and preparing stock solutions,

must be performed within a certified chemical fume hood or a Class II Biosafety Cabinet to

minimize exposure.[5]

Step-by-Step Handling Procedure:

Preparation: Designate a specific area for handling AZD1390. Ensure a safety shower and

eye wash station are accessible.[3]

Donning PPE: Before entering the designated area, correctly put on all required PPE as

specified in the table above. The typical sequence is gown, mask/respirator, goggles, and

then gloves (inner pair followed by outer pair).

Weighing and Reconstitution:

Handle the solid compound on a disposable weighing paper or boat.

Use dedicated spatulas and equipment.

When reconstituting, add solvent slowly to the solid to avoid generating dust or aerosols.

Post-Handling Decontamination:

After handling is complete, decontaminate all surfaces and equipment within the fume

hood using an appropriate solution (e.g., 70% ethanol followed by a suitable lab

decontamination agent).

Wipe down the exterior of all solution containers before removing them from the

containment area.

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. The outer

gloves are removed first, followed by the gown, goggles, and inner gloves.[5] Wash hands

thoroughly with soap and water after removing all PPE.[3]
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All waste generated from handling AZD1390 is considered hazardous and must be disposed of

accordingly.

Solid Waste: All disposable PPE (gloves, gowns, masks), weighing papers, and

contaminated lab supplies must be placed in a clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing AZD1390 and solvents used for decontamination

should be collected in a dedicated, sealed hazardous liquid waste container.

Sharps: Needles or other sharps contaminated with AZD1390 must be disposed of in a

designated sharps container for hazardous chemical waste.
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Workflow for Safe Handling of AZD1390

1. Preparation Phase

2. Handling Phase (in Containment)

3. Post-Handling & Disposal

4. Exit Procedure

Designate Handling Area
(Fume Hood / BSC)

Verify Safety Equipment
(Eyewash, Shower)

Don Full PPE
(Gown, Goggles, Respirator, Double Gloves)

Weigh Solid AZD1390

Reconstitute Solution

Decontaminate Workspace
 & Equipment

Dispose Solid Waste
(PPE, Consumables)

Dispose Liquid Waste
(Unused Solutions)

Doff PPE in
Correct Order

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Procedural workflow for handling AZD1390 from preparation to final exit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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